(4-(6-(4-Methylpiperidin-1-yl)pyridazin-3-yl)piperazin-1-yl)(thiophen-2-yl)methanone

• IUPAC Name: [4-[6-(4-methylpiperidin-1-yl)pyridazin-3-yl]piperazin-1-yl]-thiophen-2-ylmethanone
• InChI: InChI=1S/C19H25N5OS/c1-15-6-8-22(9-7-15)17-4-5-18(21-20-17)23-10-12-24(13-11-23)19(25)16-3-2-14-26-16/h2-5,14-15H,6-13H2,1H3
• InChI Key: ZHWDHBWZRDPZNX-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=NN=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CS4
• Molecular Formula: C19H25N5OS
• Molecular Weight: 371.5 g/mol

Description

(4-(6-(4-Methylpiperidin-1-yl)pyridazin-3-yl)piperazin-1-yl)(thiophen-2-yl)methanone is a useful research compound. Its molecular formula is C19H25N5OS and its molecular weight is 371.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolism and Disposition in Human Subjects

The compound (4-(6-(4-Methylpiperidin-1-yl)pyridazin-3-yl)piperazin-1-yl)(thiophen-2-yl)methanone, along with related compounds, is being studied for its metabolism and disposition in humans, particularly for its potential as a treatment in various forms of cancer, such as non–small-cell lung cancer and metastatic breast cancer. A study investigated the disposition of a related compound, BMS-690514, and found it was well absorbed and extensively metabolized via multiple pathways, with excretion of drug-related radioactivity in both bile and urine. This highlights the compound's potential for treatment due to its absorption and metabolization characteristics (Christopher et al., 2010).

Anxiolytic-like Effects of Arylpiperazine Derivatives

Derivatives of arylpiperazine, which share a structural similarity with the mentioned compound, are being explored for their potential anxiolytic (anti-anxiety) effects. Research indicates these derivatives could be impactful in treating anxiety disorders due to their influence on the GABAergic and 5-HT systems, suggesting a possible avenue for the development of new anxiety treatments (Kędzierska et al., 2019).

Novelty in New Psychoactive Substances

New psychoactive substances (NPS) are an emerging area of study, with various compounds, including certain piperazines, being investigated for their psychoactive effects and prevalence in drug scenes. This research provides insight into the changing patterns of designer drugs, potentially informing policy and healthcare responses to these substances (Rust et al., 2012).

Safety and Hazards

The safety and hazards of a compound can be determined by its hazard statements and precautionary statements. For a similar compound, 6-(4-Methylpiperazin-1-yl)pyridazin-3-amine, the hazard statement is H302 and the precautionary statements are P280-P305+P351+P338. This indicates that the compound is harmful if swallowed and precautions should be taken to avoid eye contact.